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(3'->5')-dinucleotide phosphorothioates
(3'→5')-Dinucleotide phosphorothioates are a class of oligonucleotides with unique chemical properties and applications. These compounds contain two nucleotides linked by a phosphorothioate linkage, which is characterized by the substitution of one or more sulfur atoms for oxygen in the phosphate group. This structural modification confers enhanced stability against nuclease degradation, making these molecules particularly valuable in various biological and medical contexts.
Due to their increased resistance to enzymatic cleavage, (3'→5')-dinucleotide phosphorothioates find extensive use as antisense oligonucleotides in gene silencing studies. They can be designed to specifically bind to target mRNA sequences, leading to the inhibition of gene expression through mechanisms such as RNase H-dependent degradation or steric hindrance. Additionally, these compounds are utilized in diagnostic tools, therapeutic interventions, and research reagents due to their superior stability and reduced toxicity compared to traditional phosphodiester linkages.
The flexibility in sequence design allows for precise targeting of specific nucleic acid sequences, making (3'→5')-dinucleotide phosphorothioates indispensable in molecular biology, gene therapy, and other advanced biotechnological applications.

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Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
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Vitamin E: Unlocking its Therapeutic Potential in Chemical BiopharmaceuticalsVitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Vitamin E and Its Role in Biomedicine Vitamin E, a group of fat-soluble antioxidants, has garnered significant attention in the field of chemical biopharmaceuticals due to its diverse therapeutic potentials. Beyond its well-known role as an essential nutrient, Vitamin E has emerged as a promising lead...
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The Role of Phenoxyethanol in Modern BiopharmaceuticalsThe Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
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Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...